4-(4-Chlorophenoxy)-3-fluorobenzonitrile

• IUPAC Name: 4-(4-chlorophenoxy)-3-fluorobenzonitrile
• InChI: InChI=1S/C13H7ClFNO/c14-10-2-4-11(5-3-10)17-13-6-1-9(8-16)7-12(13)15/h1-7H
• InChI Key: SAVHBKZESJHQDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)C#N)F)Cl
• Molecular Formula: C13H7ClFNO
• Molecular Weight: 247.65 g/mol

Description

4-(4-Chlorophenoxy)-3-fluorobenzonitrile, commonly known as 4-CPFB, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 241.6 g/mol and a melting point of 218-220 °C. 4-CPFB is a derivative of benzonitrile and is used as an intermediate in the synthesis of various other compounds. It is a versatile compound with potential applications in medicinal chemistry and the development of new drugs.

Scientific Research Applications

Structural and Electronic Properties Analysis

4-(4-Chlorophenoxy)-3-fluorobenzonitrile's close relatives, such as fluorobenzonitriles, have been studied for their structural and electronic properties. Research on 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile revealed insights into their standard molar enthalpies of formation, vapor pressures, electronic effects, and UV-vis spectroscopy. These findings are crucial for understanding the basic chemical properties and potential applications of similar compounds like 4-(4-Chlorophenoxy)-3-fluorobenzonitrile (Ribeiro da Silva et al., 2012).

Synthesis Techniques

The synthesis of related compounds, such as 3,4-difluorobenzonitrile and monofluorobenzonitriles, involves halogen-exchange fluorination. Understanding these methods can be essential for the synthesis of 4-(4-Chlorophenoxy)-3-fluorobenzonitrile and similar compounds, providing valuable insights into efficient production techniques (Suzuki & Kimura, 1991).

Electromagnetic and Optical Studies

Studies on the electromagnetic and optical properties of similar compounds, such as 4-fluorobenzonitrile, provide a basis for exploring the potential of 4-(4-Chlorophenoxy)-3-fluorobenzonitrile in these areas. Research on the electrochemical reduction of carbon-fluorine bonds and the multiphoton ionization and mass-analyzed threshold ionization spectroscopy of 4-fluorobenzonitrile, offer insights into the chemical behavior and potential applications of 4-(4-Chlorophenoxy)-3-fluorobenzonitrile in fields like photonics and electronics (Muthukrishnan & Sangaranarayanan, 2007), (Zhao et al., 2018).

Application in Synthesis of Novel Compounds

Research on the synthesis of novel compounds, such as 4-aminoquinazoline derivatives, often involves intermediate compounds similar to 4-(4-Chlorophenoxy)-3-fluorobenzonitrile. These studies highlight the potential role of 4-(4-Chlorophenoxy)-3-fluorobenzonitrile in the development of new chemical entities, possibly with pharmaceutical or industrial applications (Li, 2015).